N',4-dihydroxybenzenecarboximidamide
Overview
Description
Scientific Research Applications
C7H8N2O2 C_7H_8N_2O_2 C7H8N2O2
and a molecular weight of 152.15 , has various applications across different fields of scientific research.Proteomics Research
4-Hydroxy-benzamidine oxime: is utilized in proteomics research for its ability to interact with proteins and enzymes. It can serve as a protease inhibitor, helping to preserve protein integrity during sample preparation and analysis .
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential therapeutic properties. Its structure allows it to bind to certain biological targets, which could be beneficial in designing drugs for diseases where protein interaction is key .
Antibacterial Agents
The oxime group in 4-Hydroxy-benzamidine oxime may be leveraged to create novel antibacterial agents. Oximes are known to have reactivating properties and are used in FDA-approved drugs like pralidoxime .
Enzyme Reactivation
This compound could be used in the development of enzyme reactivators. Similar to other oximes, it may help in reactivating enzymes that have been inhibited by certain substances, which is crucial in cases of poisoning .
Mechanism of Action
Target of Action
Oximes in general are known to have a significant role as acetylcholinesterase reactivators .
Mode of Action
The mode of action of oximes involves the reactivation of the phosphorylated acetylcholinesterase by displacing the phosphoryl moiety from the enzyme . This is achieved by their ability to reactivate the enzyme—acetylcholinesterase (AChE) .
Biochemical Pathways
Oximes have been reported to inhibit over 40 different kinases, including AMP-activated protein kinase (AMPK), phosphatidylinositol 3-kinase (PI3K), cyclin-dependent kinase (CDK), and multiple receptor and non-receptor tyrosine kinases . These biochemical pathways and their downstream effects play a crucial role in various biological processes, including cell growth, metabolism, and inflammation.
Pharmacokinetics
The pharmacokinetics of oximes are generally well-studied, and they are known to have significant medicinal applications .
Result of Action
Oximes are known for their antibacterial, anti-fungal, anti-inflammatory, anti-oxidant, and anti-cancer activities .
Action Environment
The physicochemical properties of oximes can be improved by the presence of oxime and oxime ether moieties .
properties
IUPAC Name |
N',4-dihydroxybenzenecarboximidamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c8-7(9-11)5-1-3-6(10)4-2-5/h1-4,10-11H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJFXWNSNMVKGNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=NO)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C(=N/O)/N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00422344 | |
Record name | 4,N-Dihydroxy-benzamidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00422344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N',4-dihydroxybenzenecarboximidamide | |
CAS RN |
49787-00-0 | |
Record name | N-hydroxy 4-hydroxybenzamidine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=726164 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4,N-Dihydroxy-benzamidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00422344 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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